Cas no 15515-47-6 (4-[(2R,3S)-3-{4-[2-(piperidin-1-yl)ethoxy]phenyl}butan-2-yl]phenol)

• Product name: 4-[(2R,3S)-3-{4-[2-(piperidin-1-yl)ethoxy]phenyl}butan-2-yl]phenol
• CAS No: 15515-47-6
• MF: C₂₃H₃₁NO₂
• MW: 353.49774
• CID: 1329712
• PubChem ID: 203966

4-[(2R,3S)-3-{4-[2-(piperidin-1-yl)ethoxy]phenyl}butan-2-yl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-[(2R,3S)-3-{4-[2-(piperidin-1-yl)ethoxy]phenyl}butan-2-yl]phenol
• erythro-p-(alpha,beta-Dimethyl-p-(2-piperidinoethoxy)phenethyl)phenol
• 15515-47-6
• DTXSID50935151
• 4-(3-{4-[2-(Piperidin-1-yl)ethoxy]phenyl}butan-2-yl)phenol
• Phenol, p-(alpha,beta-dimethyl-p-(2-piperidinoethoxy)phenethyl)-, erythro-

• Inchi： InChI=1S/C23H31NO2/c1-18(20-6-10-22(25)11-7-20)19(2)21-8-12-23(13-9-21)26-17-16-24-14-4-3-5-15-24/h6-13,18-19,25H,3-5,14-17H2,1-2H3/t18-,19+/m1/s1
• InChI Key： UPIXKXANPMDJJW-MOPGFXCFSA-N
• SMILES： CC(C1=CC=C(C=C1)O)C(C)C2=CC=C(C=C2)OCCN3CCCCC3

Computed Properties

• Exact Mass: 353.23563
• Monoisotopic Mass: 353.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų
• XLogP3: 5.3

Experimental Properties

• Density: 1.071
• Boiling Point: 485.5°C at 760 mmHg
• Flash Point: 247.4°C
• Refractive Index: 1.564
• PSA: 32.7